![molecular formula C8H15NO2 B1169781 Fatty acids, C16-18 and C18-unsatd., branched and linear, Me esters CAS No. 174125-95-2](/img/no-structure.png)
Fatty acids, C16-18 and C18-unsatd., branched and linear, Me esters
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Description
“Fatty acids, C16-18 and C18-unsatd., branched and linear, Me esters” is identified by SDA Substance Name: C16-C18 and C18 unsaturated alkyl carboxylic acid methyl ester and SDA Reporting Number: 11-010-00 . It is a chemical substance with the EC number 267-015-4 .
Molecular Structure Analysis
The molecular structure of “this compound” is based on structures generated from information available in ECHA’s databases . The molecular formula identifies each type of element by its chemical symbol and identifies the number of atoms of each element found in one discrete molecule of the substance .Physical And Chemical Properties Analysis
“this compound” is stable under normal conditions. It has a vapor pressure of 0-0.093Pa at 25℃ . It is insoluble in water .Safety and Hazards
“Fatty acids, C16-18 and C18-unsatd., branched and linear, Me esters” is flammable and can cause irritation to the skin, eyes, and respiratory system . It can easily be oxidized and under strong acid or strong alkali conditions, it can easily be hydrolyzed . Harmful products of combustion are CO, CO2, and so on .
properties
CAS RN |
174125-95-2 |
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Molecular Formula |
C8H15NO2 |
Molecular Weight |
0 |
synonyms |
Fatty acids, C16-18 and C18-unsatd., branched and linear, Me esters |
Origin of Product |
United States |
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